(3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl)methanamine hydrochloride
(3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl)methanamine hydrochloride
Brand Name:
Vulcanchem
CAS No.:
35202-55-2
VCID:
VC21210735
InChI:
InChI=1S/C11H15NO2.ClH/c1-13-10-4-7-3-8(6-12)9(7)5-11(10)14-2;/h4-5,8H,3,6,12H2,1-2H3;1H
SMILES:
COC1=C(C=C2C(CC2=C1)CN)OC.Cl
Molecular Formula:
C11H16ClNO2
Molecular Weight:
229.7 g/mol
(3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl)methanamine hydrochloride
CAS No.: 35202-55-2
Cat. No.: VC21210735
Molecular Formula: C11H16ClNO2
Molecular Weight: 229.7 g/mol
* For research use only. Not for human or veterinary use.
![(3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl)methanamine hydrochloride - 35202-55-2](/images/no_structure.jpg)
Specification
| CAS No. | 35202-55-2 |
|---|---|
| Molecular Formula | C11H16ClNO2 |
| Molecular Weight | 229.7 g/mol |
| IUPAC Name | (3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl)methanamine;hydrochloride |
| Standard InChI | InChI=1S/C11H15NO2.ClH/c1-13-10-4-7-3-8(6-12)9(7)5-11(10)14-2;/h4-5,8H,3,6,12H2,1-2H3;1H |
| Standard InChI Key | UWGJJMDXKWGAED-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C2C(CC2=C1)CN)OC.Cl |
| Canonical SMILES | COC1=C(C=C2C(CC2=C1)CN)OC.Cl |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator